2-Amino-2-cyclopentylacetonitrile

• IUPAC Name: 2-amino-2-cyclopentylacetonitrile
• InChI: InChI=1S/C7H12N2/c8-5-7(9)6-3-1-2-4-6/h6-7H,1-4,9H2
• InChI Key: WOPVVVYENHYREL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(C#N)N
• Molecular Formula: C7H12N2
• Molecular Weight: 124.18 g/mol

Description

2-Amino-2-cyclopentylacetonitrile (CAS 1384429-97-3 for its hydrochloride salt) is a nitrile derivative featuring a cyclopentyl group and an amino group attached to a central carbon atom. Its molecular formula is C₇H₁₁N₃ (free base), with a molecular weight of 137.18 g/mol. The compound is primarily used in pharmaceutical and organic synthesis due to its reactive nitrile group and stereochemical flexibility. Its hydrochloride salt (C₇H₁₃ClN₂) is often employed to enhance stability and solubility in polar solvents .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-2-cyclopentylacetonitrile typically involves the cyanoacetylation of cyclopentylamine. One common method includes the reaction of cyclopentylamine with cyanoacetic acid or its esters under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the product is isolated through crystallization or distillation.

Industrial Production Methods: On an industrial scale, the production of 2-Amino-2-cyclopentylacetonitrile may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can lead to higher purity and reduced production costs.

Types of Reactions:

Oxidation: 2-Amino-2-cyclopentylacetonitrile can undergo oxidation reactions to form corresponding oximes or nitrile oxides.

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming various derivatives depending on the reagents used.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide (H2O2) or peracids can be used under mild conditions.

Reduction: LiAlH4 in anhydrous ether or hydrogen gas with a palladium catalyst.

Substitution: Halogenating agents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used to introduce halides.

Major Products:

Oxidation: Oximes, nitrile oxides.

Reduction: Primary amines.

Substitution: Halogenated derivatives, amides.

Scientific Research Applications

2-Amino-2-cyclopentylacetonitrile has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of heterocyclic compounds and other complex organic molecules.

Biology: The compound is used in the study of enzyme inhibitors and receptor ligands.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-2-cyclopentylacetonitrile largely depends on its application. In biological systems, it may act as an enzyme inhibitor or receptor ligand, interacting with specific molecular targets and pathways. The exact mechanism can vary, but it often involves binding to active sites or allosteric sites on proteins, thereby modulating their activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table highlights key structural and functional differences between 2-amino-2-cyclopentylacetonitrile and analogous compounds:

Compound Name	CAS Number	Molecular Formula	Key Functional Groups	Ring Structure
2-Amino-2-cyclopentylacetonitrile	1384429-97-3 (HCl)	C₇H₁₁N₃	Nitrile, amino, cyclopentyl	Cyclopentane
2-Amino-2-cyclopropylpropionitrile	37024-73-0	C₆H₁₀N₂	Nitrile, amino, cyclopropyl	Cyclopropane
Acetone cyanohydrin	75-86-5	C₄H₇NO	Nitrile, hydroxyl, methyl	N/A (acyclic)
2-(Cyclopentylamino)acetamide	N/A (see suppliers)	C₇H₁₄N₂O	Amide, cyclopentylamino	Cyclopentane

Key Observations:

• Ring Size and Strain: The cyclopentyl group in 2-amino-2-cyclopentylacetonitrile confers lower ring strain compared to the cyclopropane ring in 2-amino-2-cyclopropylpropionitrile. This difference impacts reactivity; cyclopropane derivatives are typically more reactive due to angle strain .
• Functional Groups: Unlike acetone cyanohydrin (a hydroxyl-containing nitrile), 2-amino-2-cyclopentylacetonitrile lacks hydroxyl groups, reducing its toxicity profile. Acetone cyanohydrin is notorious for acute toxicity and is regulated under hazardous substance guidelines .
• Amide vs. Nitrile: 2-(Cyclopentylamino)acetamide replaces the nitrile group with an amide, enhancing hydrogen-bonding capacity and altering solubility in aqueous systems .

Physicochemical Properties

Limited data are available for direct comparisons, but inferences can be made:

• Solubility: The hydrochloride salt of 2-amino-2-cyclopentylacetonitrile shows improved water solubility compared to its free base, whereas cyclopropane analogs (e.g., 2-amino-2-cyclopropylpropionitrile) exhibit lower polarity due to their compact hydrophobic rings .
• Stability : Cyclopentyl derivatives generally demonstrate greater thermal stability than cyclopropane-containing compounds, which may degrade under acidic or high-temperature conditions .